Isomexoticin
Overview
Description
Isomexoticin is a natural product found in Murraya exotica, Murraya alata, and other organisms with data available.
Scientific Research Applications
Integrative Meta-Analysis of Expression Data (INMEX) : INMEX is a web-based tool designed for meta-analysis of gene-expression data sets and for integrating data sets from gene expression and metabolomics experiments. This tool could potentially be useful in analyzing gene expression patterns in relation to Isomexoticin (Xia et al., 2013).
Isozyme Technology in Plant Ecology Research : Isozyme analysis is a significant field in molecular biology and ecology, widely used in studies of plants, animals, and microorganisms. This technology could be applied to understand the molecular interactions and ecological impact of Isomexoticin in various biological systems (Kun, 2009).
Pharmacogenomics and ADME (Absorption, Distribution, Metabolism, and Excretion) Properties : Research in pharmacogenomics, including the study of ADME properties of drugs, can provide insights into how genetic variation influences the response to drugs like Isomexoticin. This area is crucial for personalized medicine and could be relevant for Isomexoticin's applications (Williams et al., 2008).
BioMEMS in Biomedical Research : Bio-microelectromechanical systems (BioMEMS) have applications in diagnostics, therapeutics, and tissue engineering. They could potentially be used for delivery or analysis of Isomexoticin in biomedical contexts (Bashir, 2004).
Systems Biology in ADME/Tox : The use of systems biology for understanding the ADME/Tox (absorption, distribution, metabolism, excretion, and toxicity) properties of molecules like Isomexoticin is another area of interest. This approach helps in predicting drug responses and safety profiles (Ekins et al., 2005).
properties
IUPAC Name |
8-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxychromen-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20O6/c1-16(2,19)13(17)7-10-12(21-4)8-11(20-3)9-5-6-14(18)22-15(9)10/h5-6,8,13,17,19H,7H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVCJUTNJQMKKCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(CC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isomexoticin | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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